Cas no 5831-60-7 (2-Propanol,1-(2-furanylmethoxy)-)

2-Propanol,1-(2-furanylmethoxy)- structure
5831-60-7 structure
Product Name:2-Propanol,1-(2-furanylmethoxy)-
CAS No:5831-60-7
MF:C8H12O3
MW:156.179082870483
CID:376288
PubChem ID:110718
Update Time:2025-04-19

2-Propanol,1-(2-furanylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol,1-(2-furanylmethoxy)-
    • 1-(furan-2-ylmethoxy)propan-2-ol
    • 1-(furfuryloxy)propan-2-ol
    • DTXSID90973850
    • 1-[(Furan-2-yl)methoxy]propan-2-ol
    • AKOS024342889
    • 5831-60-7
    • 1-(2-furylmethoxy)-2-propanol
    • EINECS 227-408-3
    • SCHEMBL6423324
    • NS00046333
    • Inchi: 1S/C8H12O3/c1-7(9)5-10-6-8-3-2-4-11-8/h2-4,7,9H,5-6H2,1H3
    • InChI Key: YVAQESYVWRGTLJ-UHFFFAOYSA-N
    • SMILES: O(CC1=CC=CO1)CC(C)O

Computed Properties

  • Exact Mass: 156.07866
  • Monoisotopic Mass: 156.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 42.6Ų

Experimental Properties

  • Density: 1.097
  • Boiling Point: 235°Cat760mmHg
  • Flash Point: 95.9°C
  • Refractive Index: 1.482
  • PSA: 42.6

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